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Compound of Interest

Compound Name: 7,4'-Dihydroxy-8-methylflavan

Cat. No.: B161241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
7,4'-Dihydroxy-8-methylflavan is a naturally occurring flavan found in the red resin of

Dracaena cochinchinensis.[1] This compound has garnered significant interest within the

scientific community due to its demonstrated biological activities, including the promotion of

osteogenic differentiation of mesenchymal stem cells and notable free radical scavenging

properties.[1][2][3] This technical guide provides a comprehensive overview of the known

physicochemical properties of 7,4'-Dihydroxy-8-methylflavan, alongside detailed

experimental protocols for their determination. Furthermore, it explores the potential signaling

pathways involved in its biological functions, offering a valuable resource for researchers in

drug discovery and development.

Chemical and Physical Properties
This section details the fundamental chemical and physical characteristics of 7,4'-Dihydroxy-8-
methylflavan. While experimental data for some properties are not readily available in the

current literature, this guide provides the established information and outlines protocols for the

experimental determination of the missing values.
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Property Value Source

IUPAC Name

(2S)-2-(4-hydroxyphenyl)-8-

methyl-3,4-dihydro-2H-

chromen-7-ol

[4]

CAS Number 82925-55-1 [5]

Molecular Formula C₁₆H₁₆O₃ [4][5]

Molecular Weight 256.30 g/mol [5][6]

Chemical Structure PubChem CID: 442361

Physicochemical Data
A comprehensive summary of the available and predicted physicochemical data for 7,4'-
Dihydroxy-8-methylflavan is presented in Table 2. It is important to note the absence of

experimentally determined values for several key parameters.
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Property Experimental Value Predicted Value Source

Melting Point Not Available -

Boiling Point Not Available -

Solubility

Soluble in Chloroform,

Dichloromethane,

Ethyl Acetate, DMSO,

Acetone

- [2][3]

pKa Not Available -

logP (Octanol/Water) Not Available -

Biological Activity and Signaling Pathways
7,4'-Dihydroxy-8-methylflavan exhibits promising biological activities, primarily centered

around bone regeneration and antioxidant effects.

Osteogenic Differentiation
7,4'-Dihydroxy-8-methylflavan has been shown to significantly promote the osteogenic

differentiation of mesenchymal stem cells (MSCs).[2][3] This is evidenced by its ability to

increase the activity of alkaline phosphatase (ALP), a key early marker of osteoblast

differentiation.[2][3] While the precise signaling pathways for this specific flavan have not been

fully elucidated, research on structurally similar flavonoids, such as 7,8-dihydroxyflavone,

suggests the potential involvement of the Wnt/β-catenin and Nrf2/HO-1 signaling pathways.

The Wnt/β-catenin pathway is a critical regulator of osteoblast differentiation and bone

formation.[7][8][9][10] It is hypothesized that 7,4'-Dihydroxy-8-methylflavan may activate this

pathway, leading to the nuclear translocation of β-catenin and subsequent transcription of

osteogenic genes.
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Caption: Proposed Wnt/β-catenin signaling pathway activation by 7,4'-Dihydroxy-8-
methylflavan.

The Nrf2/HO-1 pathway is a key regulator of cellular antioxidant responses and has also been

implicated in osteoblast differentiation.[11][12][13][14][15] Activation of Nrf2 leads to the

expression of antioxidant enzymes like heme oxygenase-1 (HO-1), which can protect

osteoblasts from oxidative stress and promote their function.
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Caption: Proposed Nrf2/HO-1 signaling pathway in osteogenic differentiation.
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Free Radical Scavenging Activity
7,4'-Dihydroxy-8-methylflavan has demonstrated free radical scavenging properties, as

determined by the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.[2] This antioxidant activity is

attributed to the presence of hydroxyl groups on the flavan backbone, which can donate a

hydrogen atom to stabilize free radicals.

The DPPH radical is a stable free radical with a deep violet color. When it accepts a hydrogen

atom from an antioxidant, it is reduced to DPPH-H, a non-radical species that is yellow. The

degree of color change is proportional to the radical scavenging activity of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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